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Compound of Interest

Compound Name: CI Vat green 1

CAS No.: 12663-53-5

Cat. No.: B15550410

Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of C.I. Vat Green 1 (CAS No. 128-58-5), tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental protection.

Chemical and Safety Data Overview
C.I. Vat Green 1, also known as Vat Brilliant Green FFB, is a synthetic vat dye.[1][2] It is a

variegated dark green powder that is insoluble in water.[1][2] While it is stable under normal

temperatures and pressures, it is incompatible with strong oxidizing and reducing agents.[3]

Upon heating to decomposition, it can emit acrid smoke and fumes.[4]

Health and Hazard Information: While many reports indicate that this chemical does not meet

GHS hazard criteria, some data suggests it can cause serious eye irritation.[4] It may also

cause respiratory tract irritation, and it is considered harmful if swallowed, potentially causing

gastrointestinal irritation.[3][5] Prolonged or repeated skin contact may lead to irritation in

sensitive individuals.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for C.I. Vat Green 1.
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Property Value Source

Chemical Identity

CAS Number 128-58-5 [1][2][4]

Molecular Formula C₃₆H₂₀O₄ [1][2][4]

Molecular Weight 516.54 g/mol [1][2]

Ecotoxicity Data

IC₅₀ (Bacterial Resp. Inh.) > 100 mg/L [4]

TL₅₀ (Pimephales promelas) > 180 mg/L (24, 48, & 96 hr) [4]

Experimental Protocol: Laboratory-Scale Vat Dyeing
and Decontamination
This protocol outlines a standard procedure for using C.I. Vat Green 1 in a laboratory setting,

with integrated safety and waste disposal steps.

Objective: To dye a cotton fabric sample using C.I. Vat Green 1 and properly manage all

resulting waste streams.

Materials:

C.I. Vat Green 1 powder

Cotton fabric sample

Sodium hydroxide (NaOH)

Sodium hydrosulfite (Na₂S₂O₄)

Glacial acetic acid

Hydrogen peroxide (H₂O₂)

Deionized water
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Appropriate laboratory glassware (beakers, graduated cylinders)

Stir plate and stir bar

pH meter or pH strips

Designated hazardous waste containers

Personal Protective Equipment (PPE):

Safety goggles or chemical safety glasses[3]

Chemical-resistant gloves (e.g., nitrile)[3]

Lab coat or appropriate protective clothing[3]

For handling large quantities of powder or in the absence of adequate ventilation, use an

approved particulate respirator.[3][5]

Procedure:

Preparation (in a chemical fume hood):

Weigh the desired amount of C.I. Vat Green 1 powder. Minimize dust generation during

this process.[3]

Prepare a reducing solution by dissolving sodium hydroxide and sodium hydrosulfite in

deionized water. The leuco-form of the dye in an alkaline reduction is blue.[1][2]

Vatting (Reduction):

In a beaker, create a paste of the Vat Green 1 powder with a small amount of water.

Add the paste to the reducing solution while stirring continuously. The solution will change

color as the insoluble dye is converted to its soluble leuco form.

Dyeing:

Immerse the cotton fabric sample into the dye bath.
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Heat the solution gently (as per specific research parameters) and maintain stirring for the

desired duration.

Oxidation:

Remove the fabric from the dye bath. The color will appear pale.

Expose the fabric to air or an oxidizing bath (e.g., a dilute solution of hydrogen peroxide

and acetic acid) to convert the leuco dye back to its original insoluble pigment form, fixing

it within the fibers.

Rinsing and Neutralization:

Rinse the dyed fabric thoroughly with deionized water to remove any unfixed dye.

Collect all rinse water in a designated aqueous waste container.

Waste Stream Management:

Solid Waste:

Any unused C.I. Vat Green 1 powder and grossly contaminated items (e.g., weigh

boats, paper towels) should be placed in a clearly labeled, sealed container for solid

chemical waste.

Liquid Waste:

The spent dye bath and all rinse water are considered hazardous waste. Do not

discharge into drains.[5][6]

Combine these liquids in a designated, compatible hazardous waste container. The

container must be clearly labeled "Hazardous Waste: C.I. Vat Green 1 and reducing

agents."

Keep the waste container closed except when adding waste.[7]

Empty Containers:
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Rinse empty C.I. Vat Green 1 containers with a small amount of a suitable solvent (like

acetone, in which it is slightly soluble) or water.[1][2][7]

Collect the rinseate and add it to the liquid hazardous waste container.

The rinsed, empty container can then be disposed of in the regular laboratory glass or

plastic recycling, depending on the material.[7]

Disposal and Decontamination Workflow
The proper disposal of C.I. Vat Green 1 and associated waste is a critical final step. The

primary method for disposal of the chemical itself is incineration by a licensed professional

waste disposal service.[5]

The following diagram illustrates the decision-making process for managing waste generated

from procedures involving C.I. Vat Green 1.
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Is the waste solid?
(e.g., unused powder, contaminated items)

Collect in labeled
Solid Hazardous Waste Container

  Yes
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Liquid Hazardous Waste Container

  No  

Arrange pickup by licensed
waste disposal company.

High-Temperature Incineration
with scrubber and afterburner

Final Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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